Cas no 139051-16-4 (Armillasin)

• Product Name: Armillasin
• CAS No: 139051-16-4
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 2037108
• PubChem ID: 131752445
• Update Time: 2025-04-21

Armillasin Chemical and Physical Properties

Names and Identifiers

• Armillasin
• 139051-16-4
• DTXSID401100415
• Benzoic acid, 2,4-dihydroxy-6-methyl-, (2R,2aR,4aS,7aS,7bR)-2,2a,4a,5,6,7,7a,7b-octahydro-2a-hydroxy-6,6,7a-trimethyl-1H-cyclobut[e]inden-2-yl ester

• Inchi： 1S/C22H28O5/c1-12-7-14(23)8-16(24)18(12)19(25)27-17-11-21(4)15-10-20(2,3)9-13(15)5-6-22(17,21)26/h5-8,13,15,17,23-24,26H,9-11H2,1-4H3
• InChI Key： AFPPVJHFFGBKOB-UHFFFAOYSA-N
• SMILES： OC12C=CC3CC(C)(C)CC3C1(C)CC2OC(C1C(=CC(=CC=1C)O)O)=O

Computed Properties

• Exact Mass: 372.19367399g/mol
• Monoisotopic Mass: 372.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Melleolides and analogues